Cas no 62530-13-6 (Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro-)

• Product Name: Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro-
• CAS No: 62530-13-6
• MF: C₁₃H₇Cl₃N₂O₆
• MW: 393.563480615616
• CID: 441415
• PubChem ID: 71385482
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitro-
• 1-chloro-4-(2,4-dichlorophenoxy)-2-methoxy-3,5-dinitrobenzene
• DTXSID80807711
• 62530-13-6

• Inchi： 1S/C13H7Cl3N2O6/c1-23-12-8(16)5-9(17(19)20)13(11(12)18(21)22)24-10-3-2-6(14)4-7(10)15/h2-5H,1H3
• InChI Key： MFYHLXJDDWEZFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1C=CC(=CC=1Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 391.93711
• Monoisotopic Mass: 391.936969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74